Cas no 88489-81-0 (Benzoic acid, 3-[[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]sulfonyl]-)

• Product name: Benzoic acid, 3-[[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]sulfonyl]-
• CAS No: 88489-81-0
• MF: C₁₀H₅F₇O₄S
• MW: 354.198126554489
• CID: 630786
• PubChem ID: 15584700

Benzoic acid, 3-[[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]sulfonyl]-
• 3-(1,1,1,2,3,3,3-heptafluoropropan-2-ylsulfonyl)benzoic acid
• 3-(1,1,1,2,3,3,3-Heptafluoropropane-2-sulfonyl)benzoic acid
• 88489-81-0
• DTXSID90575050

• Inchi： InChI=1S/C10H5F7O4S/c11-8(9(12,13)14,10(15,16)17)22(20,21)6-3-1-2-5(4-6)7(18)19/h1-4H,(H,18,19)
• InChI Key： MQNKCKXKNUYPIJ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)S(=O)(=O)C(C(F)(F)F)(C(F)(F)F)F)C(=O)O

Computed Properties

• Exact Mass: 353.97967694g/mol
• Monoisotopic Mass: 353.97967694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.8Ų